1-((5-bromo-2-methoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 1-(5-bromo-2-methoxy-4-methylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• InChI: InChI=1S/C17H17BrN2O3S/c1-12-10-15(23-2)16(11-14(12)18)24(21,22)20-9-8-19-17(20)13-6-4-3-5-7-13/h3-7,10-11H,8-9H2,1-2H3
• InChI Key: PLXRTYFTYGDTSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)S(=O)(=O)N2CCN=C2C3=CC=CC=C3)OC
• Molecular Formula: C17H17BrN2O3S
• Molecular Weight: 409.3 g/mol

Description

1-((5-bromo-2-methoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as BMS-777607, and it has been found to have a range of interesting properties that make it a useful tool for investigating various biological processes.

Scientific Research Applications

Bromophenol Derivatives in Red Algae

A study by Zhao et al. (2004) identified bromophenol derivatives in the red alga Rhodomela confervoides, which included compounds structurally related to the given chemical. These compounds were evaluated for their activity against human cancer cell lines and microorganisms but were found inactive in this context Zhao et al., 2004.

Synthesis and Coordination of Benzene Derivatives

Bermejo et al. (2000) synthesized different compounds, including 1-[(4-methylphenyl)sulfonyl]-2-(2-pyridyl)-2,3-dihydro-1H-benzo[d]imidazole, through the reaction of 2-pyridinecarboxaldehyde with N-tosyl-1,2-diaminobenzene. The study focused on the crystallographic characterization and interaction of these compounds with a nickel center Bermejo et al., 2000.

Thermochemical Properties

Emel’yanenko et al. (2017) investigated the thermochemical properties of phenyl substituted imidazoles, including those with bromo and methoxy groups. This study provided valuable insights into the physicochemical properties adjustable for practical applications Emel’yanenko et al., 2017.

Antinociceptive Pharmacology

Porreca et al. (2006) explored the antinociceptive pharmacology of a novel nonpeptidic B1 antagonist, which is structurally similar to the compound . This research provided insights into the potential therapeutic applications of such compounds Porreca et al., 2006.

Corrosion Inhibition in Acidic Solutions

Prashanth et al. (2021) synthesized new imidazole derivatives for corrosion inhibition in mild steel. These derivatives, including 4-(4,5-bis(4-methoxyphenyl)-1H-imidazol-2-yl)phenol, demonstrated significant inhibition efficiencies Prashanth et al., 2021.

Antioxidant Activity in Marine Algae

Li et al. (2011) isolated bromophenols from the marine red alga Rhodomela confervoides, showing potent antioxidant activities. These compounds, structurally related to the chemical , suggest potential for inclusion in antioxidant-rich components Li et al., 2011.

Radiosensitizers and Anticarcinogenic Properties

Majalakere et al. (2020) synthesized 7-substituted-2-(4-substitutedphenyl)imidazo[2,1-b][1,3]benzothiazoles as radiosensitizers and anticarcinogenic compounds. The study demonstrated the effectiveness of these compounds against human liver cancer cell lines Majalakere et al., 2020.